molecular formula C15H14N4O2S2 B6534787 1-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-3-(thiophen-2-yl)urea CAS No. 1049226-60-9

1-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-3-(thiophen-2-yl)urea

Cat. No.: B6534787
CAS No.: 1049226-60-9
M. Wt: 346.4 g/mol
InChI Key: CRTPLEWFAZCCLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyridazinone core substituted with two thiophen-2-yl groups and a urea linkage. The pyridazinone ring contributes to hydrogen-bonding capabilities, while the thiophene moieties enhance aromatic interactions and lipophilicity.

Properties

IUPAC Name

1-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-3-thiophen-2-ylurea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N4O2S2/c20-14-6-5-11(12-3-1-9-22-12)18-19(14)8-7-16-15(21)17-13-4-2-10-23-13/h1-6,9-10H,7-8H2,(H2,16,17,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CRTPLEWFAZCCLH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Pyridazinone Derivatives with Trifluoromethyl Substitution

Compound : 1-{2-[6-oxo-3-(trifluoromethyl)-1,6-dihydropyridazin-1-yl]ethyl}-3-[(thiophen-2-yl)methyl]urea (BJ41260; C₁₃H₁₃F₃N₄O₂S) .

  • Structural Differences: Pyridazinone C3 position: Trifluoromethyl (BJ41260) vs. thiophen-2-yl (target compound). Urea substituent: [(Thiophen-2-yl)methyl] (BJ41260) vs. thiophen-2-yl (target).
  • Key Implications: The electron-withdrawing trifluoromethyl group in BJ41260 increases lipophilicity and metabolic stability compared to the thiophene’s aromaticity.

Benzofuran-Pyrimidine Hybrids

Compounds : 4-(5-Substituted-1-benzofuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-ol/thiol analogs (e.g., 4a-d, 5a-d) .

  • Structural Differences: Core heterocycle: Pyrimidine (analogs) vs. pyridazinone (target). Functional groups: Pyrimidin-2-ol/thiol (analogs) vs. urea (target).
  • Hydroxyl/thiol groups in analogs may improve aqueous solubility but reduce membrane permeability compared to the urea group.

Tetrahydrobenzo[b]thiophene-Based Ureas

Compounds: 1-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-2-yl)-2-hydrazono-3-benzoyl urea derivatives (e.g., 7a-d) .

  • Structural Differences: Core structure: Fused tetrahydrobenzo[b]thiophene (analogs) vs. pyridazinone (target). Substituents: Benzoyl and hydrazono groups (analogs) vs. thiophene and urea (target).
  • Benzoyl groups may engage in stronger π-π stacking but reduce solubility compared to thiophene’s moderate lipophilicity.

Thiophene-Linked Amine/Ether Derivatives

Compounds :

  • a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol .
  • (S)-N-Propyl-5-[2-(thiophen-2-yl)ethoxy]-N-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydronaphthalen-2-amine .
  • Structural Differences :
    • Functional groups: Alcohols, amines, or ethers (analogs) vs. urea (target).
    • Thiophene connectivity: Direct linkage in target vs. alkyl/ether spacers in analogs.
  • Key Implications :
    • Urea’s hydrogen-bonding capacity may offer superior target selectivity compared to amine/alcohol functionalities.
    • Ethoxy spacers in analogs could increase conformational flexibility, affecting binding kinetics.

Imidazo[1,2-a]pyridine and Benzimidazole Derivatives

Compounds :

  • Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate (1l) .
  • 2-[(2-Thionyl)acetyl] benzimidazole (3) .
  • Structural Differences: Core heterocycle: Imidazo[1,2-a]pyridine or benzimidazole (analogs) vs. pyridazinone (target). Substituents: Nitrophenyl, ester groups (analogs) vs. thiophene and urea (target).
  • Key Implications: Nitro and ester groups in analogs may confer higher reactivity but lower metabolic stability. Benzimidazole’s planar structure facilitates intercalation, whereas pyridazinone’s puckered ring may favor enzyme active sites.

Physicochemical Properties

Property Target Compound BJ41260 Pyrimidin-2-ol (4a) Tetrahydrobenzo[b]thiophene (7a)
Molecular Weight (g/mol) ~356.4 (C₁₄H₁₂N₄O₂S₂) 346.33 ~340 (estimated) ~380 (estimated)
Key Functional Groups Urea, thiophen-2-yl Urea, CF₃ Pyrimidin-2-ol, benzofuran Benzoyl, hydrazono
Solubility Moderate (polar urea) Low (CF₃) High (hydroxyl) Low (hydrophobic core)
Melting Point Not reported Not reported Not reported 243–245°C (for 1l)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.